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Compound of Interest

Compound Name: Ferric tartrate

Cat. No.: B1599040

An advanced protocol for the dissolution of cellulose using a ferric tartrate (FeTNa) complex is
detailed in this application note. This method provides an alternative to traditional, often
hazardous, solvents used for cellulose processing. The FeTNa solvent system is particularly
useful for applications requiring the analysis of cellulose molecular weight and for the
regeneration of cellulose into various forms such as fibers and films.

Principle and Application

Cellulose, a polymer of (1 - 4) linked D-glucose units, is notoriously difficult to dissolve due to
its extensive network of intra- and intermolecular hydrogen bonds. The alkaline ferric tartrate
solvent, commonly abbreviated as FeTNa, is a complexing agent that can effectively break
these hydrogen bonds, leading to the dissolution of cellulose without significant degradation of
the polymer chains.[1] This makes it a valuable tool for researchers in materials science,
biotechnology, and drug development for applications such as:

o Determination of cellulose molecular weight and degree of polymerization.[2]
» Formation of regenerated cellulose fibers, films, and hydrogels.[3][4]

e Studying the swelling and dissolution mechanisms of cellulosic materials.[5]

Materials and Reagents
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» Ferric chloride hexahydrate (FeCls-6H20) or other trivalent iron salts like ferric sulfate or
ferric nitrate.[6][7]

e Sodium tartrate dihydrate (Na2C4H4QOe-2H20) or tartaric acid.[7]

e Sodium hydroxide (NaOH)

o Cellulose source (e.g., cotton linters, wood pulp, microcrystalline cellulose)
» Deionized water

» Acetic acid (for regeneration)

e Sodium gluconate (for regeneration)[3][4]

Experimental Protocols
Preparation of the Ferric Tartrate (FeTNa) Solvent

The preparation of a stable and effective FeTNa solvent is crucial for the successful dissolution
of cellulose. The molar ratio of the components is a key factor influencing the solvent's
dissolving power.[2][7]

Protocol:

o Prepare a ferric salt solution: Dissolve a calculated amount of a trivalent iron salt (e.g., ferric
chloride) in deionized water to achieve a concentration between 0.5 and 0.7 mole/liter.[7]

o Prepare a sodium tartrate solution: In a separate vessel, dissolve sodium tartrate in
deionized water.

o Complex Formation: Slowly add the ferric salt solution to the sodium tartrate solution with
constant stirring. The recommended molar ratio of iron to tartrate is between 1.0:3.0 and
1.0:3.3.[7]

e pH Adjustment: Adjust the pH of the mixture to between 0.8 and 5.5 by adding a sodium
hydroxide solution.[7]
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 Stirring: Continue stirring the mixture for 10-15 minutes to ensure the complete formation of
the iron-sodium tartrate complex.[7] The resulting solution should be clear.

The following diagram illustrates the workflow for preparing the FeTNa solvent:
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FeTNa Solvent Preparation
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Cellulose Dissolution Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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